Cas no 1135207-74-7 (6-Chloro-2,3,4,5-tetrahydro-1H-pyrido4,3-b-indole hydrochloride)

• Product Name: 6-Chloro-2,3,4,5-tetrahydro-1H-pyrido4,3-b-indole hydrochloride
• CAS No: 1135207-74-7
• MF: C₁₁H₁₂Cl₂N₂
• MW: 243.132380485535
• MDL: MFCD11506503
• CID: 4680719
• Update Time: 2025-10-09

6-Chloro-2,3,4,5-tetrahydro-1H-pyrido4,3-b-indole hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]-indole hydrochloride
• 6-Chloro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole hydrochloride
• MLS001208377
• SMR000524681
• 6-chloro-1H,2H,3H,4H,5H-pyrido[4,3-b]indole hydrochloride
• 6-Chloro-2,3,4,5-tetrahydro-1H-pyrido4,3-b-indole hydrochloride

• MDL： MFCD11506503
• Inchi： 1S/C11H11ClN2.ClH/c12-9-3-1-2-7-8-6-13-5-4-10(8)14-11(7)9;/h1-3,13-14H,4-6H2;1H
• InChI Key： UFQZMXLDUKSIOB-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1NC1CCNCC=12.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 221
• Topological Polar Surface Area: 27.8

Additional information on 6-Chloro-2,3,4,5-tetrahydro-1H-pyrido4,3-b-indole hydrochloride

6-Chloro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole Hydrochloride: A Comprehensive Overview

6-Chloro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole hydrochloride (CAS No. 1135207-74-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of indole derivatives and is characterized by its substituted indole ring system with a chlorine atom at the 6-position and a tetrahydro substitution pattern. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for various pharmaceutical studies.

The 6-chloro substitution on the indole ring is particularly noteworthy as it influences the compound's electronic properties and biological activity. Chlorine atoms are known to enhance the lipophilicity of molecules, which can improve their ability to cross biological membranes and interact with target receptors. This property is crucial for drugs that need to penetrate cell membranes to exert their therapeutic effects.

In recent years, 6-Chloro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole hydrochloride has been the subject of extensive research due to its potential as a lead compound in the development of novel therapeutic agents. Studies have shown that this compound exhibits significant activity against various biological targets, including enzymes, receptors, and ion channels. For instance, it has been reported to have potent inhibitory effects on certain kinases and G-protein coupled receptors (GPCRs), which are key players in many disease pathways.

One of the most promising areas of research involving 6-Chloro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole hydrochloride is its potential as an antidepressant. Preclinical studies have demonstrated that this compound can modulate serotonin and norepinephrine levels in the brain, which are neurotransmitters closely associated with mood regulation. These findings suggest that 6-Chloro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole hydrochloride could be a valuable candidate for the development of new antidepressant medications with improved efficacy and fewer side effects compared to existing drugs.

Another area of interest is the compound's potential as an antipsychotic agent. Research has shown that 6-Chloro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole hydrochloride can interact with dopamine receptors, which are implicated in schizophrenia and other psychiatric disorders. The ability to modulate dopamine signaling without causing significant side effects makes this compound an attractive target for further investigation.

The structural features of 6-Chloro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole hydrochloride also contribute to its pharmacokinetic properties. The tetrahydro substitution pattern provides enhanced metabolic stability and reduces the risk of rapid degradation in vivo. This can lead to improved bioavailability and longer-lasting therapeutic effects. Additionally, the hydrochloride salt form enhances water solubility, facilitating better absorption and distribution within the body.

In terms of safety and toxicity profiles, preliminary studies have indicated that 6-Chloro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole hydrochloride exhibits low toxicity at therapeutic doses. However, further comprehensive toxicological evaluations are necessary to fully understand its safety profile before advancing to clinical trials. These assessments will include detailed analyses of acute and chronic toxicity, genotoxicity, and potential teratogenic effects.

The synthesis of 6-Chloro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole hydrochloride involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include condensation reactions followed by reduction steps to achieve the desired tetrahydro substitution pattern. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize these processes and reduce production costs.

From a pharmacological standpoint, 6-Chloro-2,3,4,5-tetrahydro-1H-pyrido[4,3-b]indole hydrochloride has shown promise in various preclinical models of neurological disorders. For example, it has been tested in animal models of depression and anxiety with positive outcomes. These studies have provided valuable insights into the mechanisms underlying its therapeutic effects and have paved the way for further clinical investigations.

In conclusion, 6-Chloro-2,3，4，5-tetrahydro-1H-pyrido[4，3-b]indole hydrochloride (CAS No. 1135207-74-7) represents a promising lead compound with a wide range of potential applications in medicinal chemistry and pharmacology. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting various neurological disorders. Ongoing research continues to uncover new aspects of its pharmacological profile and potential clinical utility.